Cas no 93898-91-0 (2-(2-phenylethoxy)benzaldehyde)

• Product Name: 2-(2-phenylethoxy)benzaldehyde
• CAS No: 93898-91-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD03820021
• CID: 797333
• PubChem ID: 1249706
• Update Time: 2025-09-28

2-(2-phenylethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Phenethoxybenzaldehyde
• 2-(2-Phenylethoxy)benzaldehyde
• 2-(2-phenylethoxy)benzaldehyde(SALTDATA: FREE)
• Benzaldehyde,2-(2-phenylethoxy)-
• CHEMBRDG-BB 7955036
• 2-phenethyloxybenzaldehyde
• 2-(2-phenylethyloxy)benzaldehyde
• AKOS000249429
• SCHEMBL1558065
• SR-01000294054-1
• 93898-91-0
• BOZPKSQHOCUCFO-UHFFFAOYSA-N
• SR-01000294054
• MFCD03820021
• DTXSID80361368
• LS-01736
• CS-0319014
• 2-(2-phenylethoxy)benzaldehyde

• MDL： MFCD03820021
• Inchi： 1S/C15H14O2/c16-12-14-8-4-5-9-15(14)17-11-10-13-6-2-1-3-7-13/h1-9,12H,10-11H2
• InChI Key： BOZPKSQHOCUCFO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.595
• PSA: 26.30000
• LogP: 3.12060

2-(2-phenylethoxy)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-phenylethoxy)benzaldehyde

Comprehensive Overview of 2-(2-Phenylethoxy)benzaldehyde (CAS No. 93898-91-0): Properties, Applications, and Industry Insights

2-(2-Phenylethoxy)benzaldehyde (CAS No. 93898-91-0) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique aromatic properties. This benzaldehyde derivative features a phenylethoxy substituent, which enhances its reactivity and versatility in synthetic applications. Researchers and manufacturers are increasingly exploring its potential as a flavoring agent, intermediate in drug synthesis, and photoinitiator component, aligning with current trends in green chemistry and sustainable production methods.

The molecular structure of 2-(2-phenylethoxy)benzaldehyde combines a benzaldehyde core with a 2-phenylethoxy side chain, creating distinct electronic effects that influence its chemical behavior. Recent studies highlight its role in UV-curable coatings and polymer chemistry, addressing growing demand for eco-friendly materials. Analytical techniques like HPLC purification and NMR characterization confirm its high purity (>98%), making it valuable for precision applications where consistency is critical.

In fragrance formulation, this compound's floral-woody odor profile has sparked interest among perfumers seeking novel sustainable aroma chemicals. Its stability under various pH conditions makes it suitable for cosmetic preservative systems, answering consumer demands for longer-lasting personal care products. The compound's low volatility and thermal resistance also position it as a candidate for high-performance fragrance encapsulation technologies.

From a synthetic chemistry perspective, CAS 93898-91-0 serves as a key building block for heterocyclic compound synthesis. Its aldehyde group participates in condensation reactions to create Schiff bases, while the ether linkage remains stable under most reaction conditions. This dual functionality supports the development of bioactive molecules, particularly in antimicrobial and antioxidant research areas that dominate current medicinal chemistry literature.

Industrial scale production of 2-(2-phenylethoxy)benzaldehyde typically involves Williamson ether synthesis followed by controlled oxidation. Process optimization studies focus on catalyst selection and solvent recovery to minimize environmental impact, reflecting industry commitments to green chemistry principles. Quality control protocols emphasize residual solvent monitoring and isomeric purity verification to meet pharmaceutical-grade standards.

Market analysis indicates growing demand for CAS 93898-91-0 in Asia-Pacific regions, driven by expansion in specialty chemicals sectors. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products, while proper storage conditions (typically 2-8°C under inert atmosphere) maintain product stability during transportation and handling.

Future research directions for this compound explore its potential in organic electronics and photovoltaic materials, capitalizing on its conjugated system. The scientific community continues to investigate its structure-activity relationships through computational modeling and QSAR studies, providing insights for tailored molecular design. These developments position 2-(2-phenylethoxy)benzaldehyde as a compound of significant interdisciplinary interest with expanding commercial applications.